Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy-

• IUPAC Name: 3-amino-N,N-diethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H18N2O3S/c1-4-13(5-2)17(14,15)9-6-7-11(16-3)10(12)8-9/h6-8H,4-5,12H2,1-3H3
• InChI Key: WBGVVXSCGNGJFL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)N
• Molecular Formula: C11H18N2O3S
• DSSTOX Substance ID: DTXSID1059151
• Molecular Weight: 258.34 g/mol
• Solubility: 35.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 97-35-8

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions with significant yields. For instance, a derivative, N-(4-diethylamino)benzyl-4-methoxy-N-(p-tolyl)benzenesulfonamide, was synthesized from 4-(diethylamino)benzaldehyde and p-toluidine in three steps, yielding 75-84% overall chemical yield. This process demonstrates the complexity and efficiency of synthesizing benzenesulfonamide derivatives (Gao et al., 2014).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives reveals significant insights into their chemical behavior. For example, Schiff base derivatives exhibit tautomerism, playing a crucial role in distinguishing their photochromic and thermochromic characteristics, which is crucial for understanding the molecular structure of “Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy-” (Yıldız et al., 2010).

Chemical Reactions and Properties

Benzenesulfonamide derivatives undergo various chemical reactions, illustrating their reactivity and potential for chemical modifications. For instance, aminobenzenesulfonamides can be directly alkylated with alcohols as alkylating agents, showcasing a method to modify the chemical structure and properties of benzenesulfonamide compounds for specific applications (Lu et al., 2015).

Physical Properties Analysis

The physical properties of benzenesulfonamide derivatives, such as crystal structure and molecular geometry, are fundamental for understanding their behavior in various environments. For example, N-(3-Methoxybenzoyl)benzenesulfonamide crystallizes in the trigonal crystal system, with its structure stabilized by hydrogen bonds, C-H…O, and C-H…π interactions, indicating the significance of physical properties in the compound's stability and interactions (Sreenivasa et al., 2014).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, solubility, and bond formation, are crucial for understanding how benzenesulfonamide derivatives interact chemically. Studies on similar compounds, like the effective recognition of different types of amino groups in the N-alkylation process, shed light on the nuanced chemical behavior of these compounds (Lu et al., 2015).

Scientific Research Applications

1. Anticancer and Antimicrobial Agents

• Summary of Application: Benzenesulfonamide derivatives have been studied for their potential as anticancer and antimicrobial agents. This is achieved through the inhibition of carbonic anhydrase IX (CA IX), a gene that is overexpressed in many solid tumors.
• Methods of Application: The study involved the synthesis of new aryl thiazolone–benzenesulfonamides and evaluation of their anti-proliferative activity against triple-negative breast cancer cell line (MDA-MB-231) and another breast cancer cell line (MCF-7), in addition to a normal breast cell line MCF-10A.
• Results or Outcomes: Compounds showed significant inhibitory effect against both cancer cell lines at concentration ranges from 1.52–6.31 μM, with a high selectivity against breast cancer cell lines ranges from 5.5 to 17.5 times.

2. Antibacterial Drugs

• Summary of Application: Sulfonamides, including 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, have been used as antibacterial drugs for decades.
• Methods of Application: The compound is synthesized by the amidation reaction. Its structure was confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies. The single crystal of the compound was analyzed by X-ray diffraction.
• Results or Outcomes: The DFT optimized molecular structure was consistent with the single crystal structure determined by single crystal XRD.

3. Anti-Trypanosomal Agents

• Summary of Application: Triazole-benzenesulfonamide hybrids, including “Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy-”, have been studied for their potential as anti-trypanosomal agents.
• Methods of Application: The study involved the synthesis of new triazole-benzenesulfonamide hybrids and evaluation of their anti-trypanosomal activity.
• Results or Outcomes: The compounds showed significant inhibitory effect against Trypanosoma brucei, the parasite responsible for African trypanosomiasis.

4. Anti-Malarial Agents

• Summary of Application: Triazole-benzenesulfonamide hybrids have also been studied for their potential as anti-malarial agents.
• Methods of Application: The study involved the synthesis of new triazole-benzenesulfonamide hybrids and evaluation of their anti-malarial activity.
• Results or Outcomes: The compounds showed significant inhibitory effect against Plasmodium falciparum, the parasite responsible for the most severe form of malaria.